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A Comparative Analysis of Urban Heat Islands in Brazilian Cities, with a Focus on Teresina

The phenomenon of urban heat islands (UHIs), characterized by elevated temperatures in

urban areas compared to their rural surroundings, is a growing concern in Brazil, a nation with

88% of its population residing in cities.[1] This guide presents a comparative analysis of UHIs in

various Brazilian cities, with a particular emphasis on Teresina, the capital of Piauí state.

Teresina is notable for being the only non-coastal capital in the Brazilian Northeast and is

situated in a semiarid region, making it particularly susceptible to extreme heat.[2] This analysis

is intended for researchers, scientists, and urban planners engaged in understanding and

mitigating the impacts of urban climate change.

Quantitative Comparison of Urban Heat Island
Effects
The intensity of urban heat islands can be quantified using several metrics, primarily derived

from satellite-based remote sensing data. This section compares Teresina with other Brazilian

cities based on key indicators such as Surface Urban Heat Island (SUHI) intensity, Urban

Thermal Field Variation Index (UTFVI), and Thermal Discomfort Index (TDI).

Table 1: Comparative Surface Urban Heat Island (SUHI) Data for Northeastern Brazilian

Capitals (2019-2020)
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City Maximum SUHI (°C) Average SUHI (°C)

Teresina ~7.0 ~7.0

Fortaleza >5.0 >-1.0

São Luís Similar to Natal Similar to Natal

Natal 1.8 0.0

João Pessoa >5.0 >-1.0

Recife 5.2 -2.0

Maceió Similar to Natal Similar to Natal

Aracaju >5.0 >-1.0

Salvador Similar to Natal Similar to Natal

Source: Adapted from a 2024 study on Urban Heat Island Assessment in Northeastern

Brazilian Capitals.[2]

Table 2: Urban Thermal Field Variation Index (UTFVI) and Thermal Discomfort Index (TDI) for

Selected Northeastern Capitals
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City UTFVI Classification
TDI Classification (Hottest
Pixels)

Teresina Strongest heat island Very Hot

João Pessoa Strongest heat island Very Hot

Recife Strongest heat island Hot

Maceió Strong Hot

Aracaju Strong Very Hot

Fortaleza Medium to Strong Very Hot

Salvador Medium to Strong Very Hot

São Luís Medium to Strong Very Hot

Natal Medium to Strong Hot

Source: Adapted from a 2024 study on Urban Heat Island Assessment in Northeastern

Brazilian Capitals.[2]

A study focusing on the Teresina-Timon conurbation area revealed a significant link between

urban sprawl and increased Land Surface Temperature (LST).[3][4][5][6] The gradual

replacement of green spaces with residential settlements, partly driven by housing programs,

has contributed to the intensification of the local microclimate.[3][4][5][6] In comparison, studies

on other Brazilian cities like São Paulo and Rio de Janeiro also highlight the correlation

between dense urbanization and higher UHI intensity.[7][8][9] For instance, São Paulo has the

fourth-largest daytime UHI effect globally, with temperatures more than 5°C hotter than its

surroundings.[9] In Rio de Janeiro, the most intense heat is experienced in the working-class

outskirts of the city.[8]

Experimental Protocols
The data presented in this guide are primarily derived from remote sensing methodologies,

which offer a significant advantage over in-situ measurements by providing comprehensive

spatial coverage of urban surfaces.[10]
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Land Surface Temperature (LST) and Surface Urban
Heat Island (SUHI) Calculation
The methodologies employed in the cited studies for determining LST and SUHI are

summarized below:

Data Source: Nighttime Land Surface Temperature (LST) data are often retrieved from

satellite images, such as those from the Sentinel-3 satellite's Sea and Land Surface

Temperature Radiometer (SLSTR) sensor.[2] Other studies have utilized data from MODIS

and Landsat satellites.[10][11]

Urban and Rural Area Definition: A critical step in SUHI calculation is the clear and consistent

definition of urban and rural areas.[10] One approach involves using official national urban

area limits and defining surrounding reference classes such as the urban adjacent, future

urban adjacent, and peri-urban areas.[2]

SUHI Intensity Calculation: The intensity of the SUHI effect is typically calculated as the

difference between the mean temperature of the pixels within the urban area and the mean

temperature of the pixels in the defined rural or non-urban edge.[10]

Urban Thermal Field Variation Index (UTFVI)
The UTFVI is utilized for the ecological thermal assessment of urban environments and is

calculated based on the LST of each pixel within the urban area.[2] The formula relates the

LST of a given pixel to the mean LST of the entire study area.[2] The resulting index is

categorized into different levels to evaluate the ecological impact of the UHI.[2][11]

Thermal Discomfort Index (TDI)
The TDI is used to assess the population's perception of thermal comfort. It is also derived from

LST data and provides insights into the areas where the population is most likely to experience

thermal stress.[2]

Visualizing the Research Workflow
The following diagram illustrates the typical workflow for a comparative analysis of urban heat

islands using remote sensing data.
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Caption: Workflow for comparative urban heat island analysis.

Conclusion
The comparative analysis reveals that Teresina exhibits one of the most intense urban heat

island effects among the northeastern Brazilian capitals, with both high SUHI values and a
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"strongest" UTFVI classification.[2] This is consistent with its geographical location in a

semiarid region and the observed patterns of urban expansion that have led to the conversion

of green spaces into built-up areas.[3][4][5][6] The methodologies employed in these studies,

primarily based on satellite remote sensing, provide a robust framework for monitoring and

comparing UHI phenomena across different urban landscapes in Brazil. These findings

underscore the urgent need for targeted urban planning and mitigation strategies to address

the impacts of extreme heat in Teresina and other vulnerable Brazilian cities. Such strategies

could include increasing vegetation cover, promoting the use of reflective building materials,

and implementing sustainable urban development policies.
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islands-in-brazilian-cities-including-teresina]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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